Cas no 872549-19-4 (1-(3-Methoxyphenyl)butan-2-ol)

• Product Name: 1-(3-Methoxyphenyl)butan-2-ol
• CAS No: 872549-19-4
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• MDL: MFCD14607913
• CID: 2111295
• Update Time: 2023-08-03

1-(3-Methoxyphenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-methoxyphenyl)butan-2-ol
• 1-(3-Methoxyphenyl)-2-butanol
• SZOSMILTMGAHRJ-UHFFFAOYSA-N
• 1-[3-(Methyloxy)phenyl]-2-butanol
• 1-(3-Methoxyphenyl)butan-2-ol

• MDL： MFCD14607913
• Inchi： 1S/C11H16O2/c1-3-10(12)7-9-5-4-6-11(8-9)13-2/h4-6,8,10,12H,3,7H2,1-2H3
• InChI Key： SZOSMILTMGAHRJ-UHFFFAOYSA-N
• SMILES： OC(CC)CC1C=CC=C(C=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 136
• XLogP3: 2.8
• Topological Polar Surface Area: 29.5